Cas no 477312-20-2 (6-1-(hydroxyimino)ethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one)

• Product Name: 6-1-(hydroxyimino)ethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one
• CAS No: 477312-20-2
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• MDL: MFCD09971672
• CID: 3281303
• PubChem ID: 45286055
• Update Time: 2025-06-08

6-1-(hydroxyimino)ethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-BENZOXAZIN-3(4H)-ONE, 6-[1-(HYDROXYIMINO)ETHYL]-
• 6-1-(hydroxyimino)ethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one
• Z91225254
• 6-[(E)-N-hydroxy-C-methylcarbonimidoyl]-4H-1,4-benzoxazin-3-one
• 6-[1-(hydroxyimino)ethyl]-3,4-dihydro-2H-1,4-benzoxazin-3-one
• EN300-33579
• 477312-20-2
• SCHEMBL10210067

• MDL： MFCD09971672
• Inchi： 1S/C10H10N2O3/c1-6(12-14)7-2-3-9-8(4-7)11-10(13)5-15-9/h2-4,14H,5H2,1H3,(H,11,13)/b12-6+
• InChI Key： JPFVCHWGLZNTHF-WUXMJOGZSA-N
• SMILES： O1CC(NC2C=C(/C(/C)=N/O)C=CC1=2)=O

Computed Properties

• Exact Mass: 206.06914219Da
• Monoisotopic Mass: 206.06914219Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 70.9Ų

Additional information on 6-1-(hydroxyimino)ethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one

Introduction to 6-1-(hydroxyimino)ethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one (CAS No. 477312-20-2)

6-1-(hydroxyimino)ethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one (CAS No. 477312-20-2) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzoxazines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The 6-1-(hydroxyimino)ethyl substituent in this compound is particularly noteworthy as it imparts specific chemical and biological characteristics. The hydroxyimino group is a versatile functional group that can participate in various chemical reactions, making it a valuable moiety in the design and synthesis of novel drug candidates. The presence of this group can enhance the solubility and bioavailability of the compound, which are crucial factors in drug development.

Recent studies have highlighted the potential of 6-1-(hydroxyimino)ethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one in the treatment of neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides, a key pathological feature of Alzheimer's disease. The researchers found that the compound effectively reduced oxidative stress and inflammation in neuronal cells, suggesting its potential as a therapeutic agent for neurodegenerative disorders.

In addition to its neuroprotective properties, 6-1-(hydroxyimino)ethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one has shown promise in cancer research. A study conducted by a team at the National Cancer Institute reported that this compound possesses potent antiproliferative activity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy.

The structural diversity and biological versatility of 6-1-(hydroxyimino)ethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one make it an attractive candidate for further investigation. Ongoing research is focused on optimizing its pharmacological properties and evaluating its safety and efficacy in preclinical models. These efforts aim to identify lead compounds that can be advanced into clinical trials for the treatment of various diseases.

In conclusion, 6-1-(hydroxyimino)ethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one (CAS No. 477312-20-2) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable target for further exploration and development. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play an important role in advancing medical treatments for neurodegenerative diseases and cancer.